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Introduction

Methyl fluorosulfonate (CH3FOsS), also known as "Magic Methyl," is a powerful methylating
agent used in organic synthesis.[1] Its high reactivity makes it a valuable tool for introducing
methyl groups to a wide range of molecules. However, its extreme toxicity necessitates
stringent safety protocols and a thorough understanding of its properties. This document
provides a technical overview of the synthesis of methyl fluorosulfonate from dimethyl
sulfate, its chemical properties, and critical safety information.

Synthesis of Methyl Fluorosulfonate

The primary industrial synthesis of methyl fluorosulfonate involves the reaction of dimethyl
sulfate ((CH3)2S0a4) with fluorosulfonic acid (FSOsH).[1][2] This reaction is typically carried out
by the distillation of an equimolar mixture of the two reagents.[1]

Reaction:
(CH3)2S04 + FSOsH — CH30OSO2F + CHs0OSOsH

An older method for its preparation involves the reaction of methanol with fluorosulfonic acid.[1]

Chemical Properties and Data
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Methyl fluorosulfonate is a colorless liquid with an ethereal odor.[3] Key physical and
chemical properties are summarized in the table below.

Property Value Reference(s)
Molecular Formula CHsFOsS [1]

Molar Mass 114.09 g-'mol-* [1]

Boiling Point 93 °C (199 °F; 366 K) [1]

Melting Point -95 °C

Density 1.45 g/mL [1]

Flash Point 10°C

CAS Number 421-20-5 [1]

Experimental Considerations and Logical Workflow

The synthesis of methyl fluorosulfonate requires careful planning and execution due to the
hazardous nature of the reactants and product. A logical workflow for this process is outlined
below.
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Caption: Logical workflow for the synthesis of methyl fluorosulfonate.
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Safety and Hazard Information

Methyl fluorosulfonate is extremely toxic and should be handled with extreme caution in a
well-ventilated fume hood.[3][4] It is classified as a highly hazardous substance and a potential
carcinogen.[4]

Toxicity:

The toxicity of methyl fluorosulfonate is comparable to that of phosgene.[1]

The inhaled LCso (rat, 1 hour) is approximately 5 ppm.[1][5]

Exposure can lead to severe irritation of the respiratory tract and fatal pulmonary edema.[1]

[2][5]

It is corrosive to the skin and can cause death through dermal contact.[4]

Handling and Personal Protective Equipment (PPE):

Always wear suitable protective clothing, chemical-impermeable gloves, and eye/face
protection.[3][6]

Use spark-proof tools and explosion-proof equipment.[6]

Ensure adequate ventilation and use a self-contained breathing apparatus if necessary.[6]

Contaminated clothing should be removed immediately and disposed of with great care.[6]

First Aid:

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Consult a doctor.[6]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[6]
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« Ingestion: Do not induce vomiting. Rinse mouth with water and call a poison control center or

doctor immediately.[6]

Reactivity and Applications

Methyl fluorosulfonate is a potent methylating agent, though considered less powerful than
methyl trifluoromethanesulfonate.[1][7] It is used in organic synthesis to add a methyl group to
various functional groups.[3][5] Due to its high toxicity, it has been largely replaced by methyl

trifluoromethanesulfonate in many laboratory applications.[1]

The general reaction pathway for methylation is as follows:

Fluorosulfonate Anion
Methylation
Nucleophile Methylated Product

Click to download full resolution via product page

Methyl Fluorosulfonate

Caption: General methylation reaction using methyl fluorosulfonate.

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a recommendation or endorsement for the synthesis or use of methyl
fluorosulfonate. The synthesis and handling of this compound should only be undertaken by
trained personnel in a properly equipped laboratory, with full adherence to all applicable safety

regulations and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://en.wikipedia.org/wiki/Methyl_fluorosulfonate
https://www.chemeurope.com/en/encyclopedia/Methyl_fluorosulfonate.html
https://www.guidechem.com/encyclopedia/methyl-fluorosulfonate-dic402918.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-fluorosulfonate
https://www.drugfuture.com/chemdata/methyl-fluorosulfonate.html
https://www.chemicalbook.com/msds/methyl-fluorosulfonate.pdf
https://en.wikipedia.org/wiki/Methyl_trifluoromethanesulfonate
https://www.benchchem.com/product/b1210642#synthesis-of-methyl-fluorosulfonate-from-dimethyl-sulfate
https://www.benchchem.com/product/b1210642#synthesis-of-methyl-fluorosulfonate-from-dimethyl-sulfate
https://www.benchchem.com/product/b1210642#synthesis-of-methyl-fluorosulfonate-from-dimethyl-sulfate
https://www.benchchem.com/product/b1210642#synthesis-of-methyl-fluorosulfonate-from-dimethyl-sulfate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

